5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one

• Molecular Formula: C20H18BrNO5
• Molecular Weight: 432.3 g/mol
• IUPAC Name: 2-(3-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(oxolan-2-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C20H18BrNO5/c21-13-5-1-4-12(10-13)17-16(18(23)15-7-3-9-27-15)19(24)20(25)22(17)11-14-6-2-8-26-14/h1,3-5,7,9-10,14,17,24H,2,6,8,11H2
• InChI Key: JYEZCLMGLBLDGW-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=CC=C4)Br

Description

5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one, also known as BFP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFP is a derivative of the natural product FR182877, which was first isolated from a Streptomyces sp. in 1996. Since then, BFP has been synthesized and studied extensively for its various biological properties.

Mechanism of Action

The mechanism of action of 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one is not fully understood, but it is believed to act through multiple pathways. 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been shown to inhibit the activity of several enzymes involved in cancer cell growth and inflammation, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been found to activate the Nrf2 pathway, which is involved in antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects
5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been found to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has several advantages for use in lab experiments. It is a synthetic compound that can be synthesized in large quantities, making it readily available for research. Additionally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been found to have low toxicity and few side effects, making it a safe option for in vitro and in vivo studies. However, there are limitations to the use of 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one in research. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy in clinical settings.

Future Directions

There are several future directions for research on 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one. One area of interest is its potential use in cancer therapy. More research is needed to determine the optimal dosage and treatment regimen for 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one in cancer patients. Additionally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one's neuroprotective effects make it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. More research is needed to determine its efficacy in these conditions. Finally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one's anti-inflammatory properties make it a potential treatment for a variety of inflammatory conditions. More research is needed to determine its efficacy in these settings.
Conclusion
In conclusion, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one's mechanism of action is not fully understood, but it is believed to act through multiple pathways. 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has several advantages for use in lab experiments, but there are limitations to its use. There are several future directions for research on 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one, including its potential use in cancer therapy, neurological disorders, and inflammatory conditions.

Synthesis Methods

The synthesis of 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one involves several steps, including the reaction of 3-bromobenzaldehyde with furan-2-carboxylic acid, followed by the addition of tetrahydrofuran-2-ylmethylamine and subsequent cyclization to form the pyrrole ring. The final product is obtained through purification and isolation techniques. The synthesis of 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been studied extensively for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to have anti-inflammatory properties, making it a potential treatment for conditions such as arthritis and asthma. Additionally, 5-(3-Bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrol-2(5H)-one has been found to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.